![molecular formula C15H13N7O2S2 B2904346 N-(5-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide CAS No. 1351615-30-9](/img/structure/B2904346.png)
N-(5-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide
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Overview
Description
“N-(5-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide” is a complex organic compound. It contains several functional groups and heterocyclic rings, including a thiadiazole ring, a pyrazine ring, and a tetrahydrothiazolo ring . The compound is likely to be a derivative of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps. One possible method could involve the condensation reaction of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide with appropriate aldehydes to obtain a series of new hydrazide–hydrazone derivatives . The reaction efficiency was reported to be in the range of 57–98%, which can be considered satisfactory .Scientific Research Applications
Antimicrobial Activity
Thiadiazole derivatives have been studied for their significant antimicrobial activity. They have shown promise in combating various bacterial strains and could be used in developing new antibiotics .
Anticancer Agents
Compounds with a thiadiazole ring have displayed anticancer effects in cell studies, suggesting potential use in cancer therapy .
Cytotoxicity Studies
Thiadiazole derivatives have been evaluated for their cytotoxic effects on different leukemia cell lines and cervical carcinoma cells, indicating their use in cancer research .
Synthesis of Novel Compounds
The versatility of thiadiazole allows for the synthesis of novel compounds with potential biological activities .
Biological Evaluation
These compounds undergo biological evaluation to determine their therapeutic potential in various medical fields .
Scaffold for Drug Development
The thiadiazole scaffold is a key structure in medicinal chemistry for developing new drugs with a broad spectrum of biological activities .
Safety and Hazards
properties
IUPAC Name |
N-[5-(4-methylthiadiazole-5-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N7O2S2/c1-8-12(26-21-20-8)14(24)22-5-2-9-11(7-22)25-15(18-9)19-13(23)10-6-16-3-4-17-10/h3-4,6H,2,5,7H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNWWECUBBRHMHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N7O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide |
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